2-[4-([1,3]Oxazolo[4,5-b]pyridin-2-yl)morpholin-2-yl]ethanamine

• IUPAC Name: 2-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)morpholin-2-yl]ethanamine
• InChI: InChI=1S/C12H16N4O2/c13-4-3-9-8-16(6-7-17-9)12-15-11-10(18-12)2-1-5-14-11/h1-2,5,9H,3-4,6-8,13H2
• InChI Key: QDIQCURZTOQUOJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C2=NC3=C(O2)C=CC=N3)CCN
• Molecular Formula: C12H16N4O2
• Molecular Weight: 248.28 g/mol

Description

The compound 2-[4-([1,3]Oxazolo[4,5-b]pyridin-2-yl)morpholin-2-yl]ethanamine is a chemical that features an oxazolopyridine core, which is a structure known for its potential pharmacological properties. The oxazolopyridine moiety is a fused heterocyclic compound that combines an oxazole ring with a pyridine ring. This core structure is often modified with various substituents to explore its chemical and biological activities.

Synthesis Analysis

The synthesis of related compounds has been explored in the literature. For instance, primary amines and diethylamine have been reacted with oxazolo[4,5-b]pyridine thione to yield N-(3-hydroxy-2-pyridyl)thioureas, while cyclic secondary amines and aniline have been used to form 2-aminooxazolo[4,5-b]pyridines . These reactions suggest that the synthesis of this compound could potentially involve the reaction of an appropriate oxazolopyridine precursor with a morpholine derivative.

Molecular Structure Analysis

The molecular structure of oxazolopyridine derivatives is known to be influenced by the substituents attached to the core. In the case of triazolopyridine derivatives, different substituents at the 2-position, combined with a morpholinomethylphenyl group at the 5-position, have been shown to result in diverse supramolecular synthons in the solid state . This indicates that the molecular structure of this compound would likely be influenced by the morpholine and ethanamine substituents, potentially affecting its intermolecular interactions and crystal structure.

Chemical Reactions Analysis

The reactivity of oxazolopyridine derivatives can vary significantly depending on the nature of the substituents. The reaction of oxazolo[4,5-b]pyridine thione with amines to form different products suggests that the compound may also participate in various chemical reactions, especially with nucleophilic agents. The presence of the morpholine and ethanamine groups could introduce additional reactivity, such as the formation of hydrogen bonds or other intermolecular interactions.

Physical and Chemical Properties Analysis

While specific physical and chemical properties of this compound are not detailed in the provided papers, the properties of related compounds can offer some insights. The crystal structures of triazolopyridine derivatives with different substituents have been studied, revealing that these substituents can significantly affect the compounds' electronic characteristics and intermolecular interactions . This suggests that the physical properties such as solubility, melting point, and crystal form of the compound could be influenced by its unique substituents, while its chemical properties might include reactivity towards nucleophiles and the ability to form diverse supramolecular structures.

Mechanism of Action

Mode of Action

It is known that oxazole derivatives can exhibit a wide range of biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant effects . The specific interactions of this compound with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Oxazole derivatives are known to be involved in a variety of biological activities, suggesting that they may interact with multiple pathways

Result of Action

As mentioned earlier, oxazole derivatives can exhibit a wide range of biological activities . The specific effects of this compound at the molecular and cellular level are subjects of ongoing research.